Cas no 1912-54-5 (Cholest-5-en-3-ol,6-nitro-, 3-acetate, (3b)-)

• Product Name: Cholest-5-en-3-ol,6-nitro-, 3-acetate, (3b)-
• CAS No: 1912-54-5
• MF: C₂₉H₄₇NO₄
• MW: 473.687789201736
• CID: 162258
• PubChem ID: 102183
• Update Time: 2025-04-19

Cholest-5-en-3-ol,6-nitro-, 3-acetate, (3b)- Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol,6-nitro-, 3-acetate, (3b)-
• 6-NITROCHOLESTERYL ACETATE
• (3beta)-6-nitrocholest-5-en-3-yl acetate
• 6-Nitrocholest-5-en-3-beta-yl acetate
• 1912-54-5
• 3beta-Acetoxy-6-nitrocholestene-5
• DTXSID50940720
• HBNDZPJHNAAEAB-XGRWYXQASA-N
• Cholest-5-en-3.beta.-ol, 6-nitro-, acetate (ester)
• 6-Nitrocholest-5-en-3-yl acetate #
• Cholest-5-en-3-ol, 6-nitro-, acetate, (3.beta.)-
• EINECS 217-623-0
• 6-Nitrocholest-5-en-3-yl acetate
• Cholest-5-en-3-ol, 6-nitro-, acetate (ester), (3.beta.)-
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-6-nitro-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• 3.beta.-Acetoxy-6-nitrocholest-5-ene
• NS00045670

• Inchi： 1S/C29H47NO4/c1-18(2)8-7-9-19(3)23-10-11-24-22-17-27(30(32)33)26-16-21(34-20(4)31)12-14-29(26,6)25(22)13-15-28(23,24)5/h18-19,21-25H,7-17H2,1-6H3/t19-,21+,22+,23-,24+,25+,28-,29-/m1/s1
• InChI Key： HBNDZPJHNAAEAB-XGRWYXQASA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)C(C1)=C(C[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 473.351
• Monoisotopic Mass: 473.351
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 546.5°Cat760mmHg
• Flash Point: 167.2°C
• Refractive Index: 1.526
• PSA: 72.12000
• LogP: 8.08710